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Compound of Interest

Compound Name: Methylheptyl isostearate
CAS No.: 209802-43-7
Cat. No.: B1515572

Get Quote

CAS Number: 209802-43-7
Molecular Formula: C26Hs202
IUPAC Name: Octan-2-yl 16-methylheptadecanoate

This technical guide provides an in-depth overview of methylheptyl isostearate, a branched-
chain fatty acid ester. The information is tailored for researchers, scientists, and professionals
in the field of drug development, focusing on its physicochemical properties, synthesis,
analytical methods, and potential applications in pharmaceutical formulations.

Physicochemical and Identifier Information

Methylheptyl isostearate is a clear, colorless to pale yellow liquid. Its primary use in
commercial applications is as a skin-conditioning agent and emollient in cosmetic formulations
due to its non-greasy feel and rapid absorption.[1] For drug development, its properties as a
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non-comedogenic and fast-absorbing ester make it a candidate for topical and transdermal
delivery systems.[1]

Property Value Source
CAS Number 209802-43-7 [2]
Molecular Formula C26H5202

Molecular Weight 396.70 g/mol [3]
IUPAC Name Octan-2-y1 16- [4]

methylheptadecanoate

Isooctadecanoic acid,
Synonyms methylheptyl ester; Octyl [3][4]

isostearate; Capryl isostearate

Physical State Liquid

Solubility Insoluble in water

Identifier Value
CCCCCCCC(C)Oc(=0)ceceecececececcecececcece

SMILES

c(c)C

INChl=1S/C26H5202/c1-5-6-7-19-22-25(4)28-
InChl 26(27)23-20-17-15-13-11-9-8-10-12-14-16-18-
21-24(2)3/h24-25H,5-23H2,1-4H3

InChlKey OAQWWRSICWQQSE-UHFFFAOYSA-N

Synthesis and Manufacturing

Methylheptyl isostearate is synthesized through the esterification of isostearic acid with
methylheptyl alcohol (octan-2-ol).[1] Isostearic acid is a branched-chain fatty acid, which
contributes to the liquid nature and favorable sensory properties of the resulting ester.

Experimental Protocol: Esterification
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A general laboratory-scale procedure for the synthesis of methylheptyl isostearate would
involve the following steps:

» Reactant Preparation: Equimolar amounts of isostearic acid and methylheptyl alcohol are
added to a round-bottom flask.

o Catalyst Addition: An acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is added in
a catalytic amount (typically 1-2% by weight of the reactants).

» Reaction Setup: The flask is equipped with a Dean-Stark apparatus and a condenser to
facilitate the removal of water, which is a byproduct of the reaction and can inhibit the
forward reaction.

o Reaction Conditions: The reaction mixture is heated to a temperature that allows for the
azeotropic removal of water with a suitable solvent (e.g., toluene), typically in the range of
120-150°C. The reaction is monitored for the amount of water collected.

e Reaction Completion and Work-up: Once the theoretical amount of water has been collected,
the reaction is considered complete. The mixture is then cooled, and the catalyst is
neutralized with a base (e.g., sodium bicarbonate solution).

 Purification: The organic layer is separated, washed with water and brine, and then dried
over an anhydrous salt (e.g., sodium sulfate). The solvent is removed under reduced
pressure, and the resulting crude methylheptyl isostearate can be further purified by
vacuum distillation if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1515572/docs?utm_src=pdf-body-img#methylheptyl-isostearate-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1515572?utm_src=pdf-custom-synthesis#bc-rfq
https://us.olivetreepeople.com/pages/methylheptyl-isostearate
https://incidecoder.com/ingredients/methylheptyl-isostearate
https://www.industrialchemicals.gov.au/sites/default/files/LTD1488%20Public%20Report%20PDF.pdf
https://www.specialchem.com/cosmetics/inci-ingredients/methylheptyl-isostearate
https://www.benchchem.com/product/b1515572/docs#methylheptyl-isostearate-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1515572/docs#methylheptyl-isostearate-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1515572/docs#methylheptyl-isostearate-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1515572/docs#methylheptyl-isostearate-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1515572?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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